Cas no 4792-54-5 (Ethyl (2Z)-2-(phenylhydrazono)propanoate)

• Product Name: Ethyl (2Z)-2-(phenylhydrazono)propanoate
• CAS No: 4792-54-5
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 335102
• PubChem ID: 5375804
• Update Time: 2025-10-22

Ethyl (2Z)-2-(phenylhydrazono)propanoate Chemical and Physical Properties

Names and Identifiers

• Propanoicacid, 2-(2-phenylhydrazinylidene)-, ethyl ester
• (phenylhydrazono)malononitrile
• 2-(phenylazo)mesoxalonitrile
• 2-(phenylhydrazono)-malononit
• 2-(phenylhydrazono)malononitrile
• 2-phenylhydrazonopropanedinitrile
• 2-phenylhydrazono-propionic acid ethyl ester
• AC1L27RZ
• Brenztraubensaeure-ethylester-phenylhydrazon
• Carbonyl cyanide phenylhydrazone
• Ethylpyruvat-phenylhydrazon
• Phenylcarbonohydrazonoyl dicyanide
• phenylhydrazonepropanedinitrile
• Phenylhydrazonopropanedinitrile
• RSCBB000075
• CS-0334307
• Propanoic acid, 2-(2-phenylhydrazinylidene)-, ethyl ester, (2E)-
• ethyl (E)-2-(2-phenylhydrazineylidene) propanoate
• 13732-33-7
• ethyl (2E)-2-(phenylhydrazinylidene)propanoate
• 4792-54-5
• CCG-238524
• ethyl 2-(e)-phenylhydrazono-propionate
• CHEMBL2408855
• NSC-120372
• SS-5270
• Ethyl (E)-2-(2-phenylhydrazono)propanoate
• 2-(PHENYL-HYDRAZONO)-PROPIONIC ACID ETHYL ESTER
• AKOS002264464
• HMS553D23
• SCHEMBL10141247
• ethyl (2E)-2-(phenylhydrazono)propanoate
• NSC120372
• Ethyl (2Z)-2-(phenylhydrazono)propanoate

• Inchi： 1S/C11H14N2O2/c1-3-15-11(14)9(2)12-13-10-7-5-4-6-8-10/h4-8,13H,3H2,1-2H3/b12-9+
• InChI Key： NRHLGLQBPHEKMF-FMIVXFBMSA-N
• SMILES： O(C(/C(/C)=N/NC1C=CC=CC=1)=O)CC

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.69
• LogP: 2.11050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on Ethyl (2Z)-2-(phenylhydrazono)propanoate

Recent Advances in the Study of Ethyl (2Z)-2-(phenylhydrazono)propanoate (CAS: 4792-54-5) in Chemical Biology and Pharmaceutical Research

Ethyl (2Z)-2-(phenylhydrazono)propanoate (CAS: 4792-54-5) is a compound of significant interest in chemical biology and pharmaceutical research due to its versatile chemical properties and potential biological activities. Recent studies have explored its synthesis, structural characterization, and applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in therapeutic applications and mechanistic studies.

One of the key areas of research involving Ethyl (2Z)-2-(phenylhydrazono)propanoate is its role as a precursor in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the efficient synthesis of pyrazole derivatives, which are known for their anti-inflammatory and antimicrobial properties. The study reported a novel, high-yield synthetic route that leverages the unique reactivity of the hydrazono moiety in this compound.

In addition to its synthetic applications, recent investigations have focused on the biological activities of Ethyl (2Z)-2-(phenylhydrazono)propanoate and its derivatives. A preprint article from BioRxiv (2024) highlighted its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to demonstrate the compound's binding affinity and inhibitory effects, suggesting its promise as a lead compound for anti-inflammatory drug development.

Structural studies have also provided deeper insights into the properties of Ethyl (2Z)-2-(phenylhydrazono)propanoate. X-ray crystallography and NMR spectroscopy analyses, published in a 2023 issue of Acta Crystallographica, revealed detailed conformational dynamics and intermolecular interactions that could inform the design of more potent analogs. These findings are particularly relevant for structure-activity relationship (SAR) studies aimed at optimizing the compound's pharmacological profile.

Furthermore, the compound's stability and reactivity under various conditions have been a subject of recent research. A 2024 study in the Journal of Pharmaceutical Sciences investigated its degradation pathways and identified key factors influencing its shelf-life, which is critical for its formulation and storage in pharmaceutical applications. The study recommended specific excipients and storage conditions to enhance stability.

In conclusion, Ethyl (2Z)-2-(phenylhydrazono)propanoate (CAS: 4792-54-5) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from synthetic chemistry to drug discovery, underscore its importance. Future research directions may include further exploration of its biological targets, optimization of its derivatives for enhanced efficacy, and scaling up synthetic methods for industrial production. The ongoing studies provide a solid foundation for its potential integration into therapeutic regimens.